Cas no 2229413-76-5 (1-(4-bromo-3-chlorophenyl)methylcyclopropan-1-ol)

• Product Name: 1-(4-bromo-3-chlorophenyl)methylcyclopropan-1-ol
• CAS No: 2229413-76-5
• MF: C₁₀H₁₀BrClO
• MW: 261.542801380157
• CID: 6496472
• PubChem ID: 165671412
• Update Time: 2025-10-28

1-(4-bromo-3-chlorophenyl)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromo-3-chlorophenyl)methylcyclopropan-1-ol
• 1-[(4-bromo-3-chlorophenyl)methyl]cyclopropan-1-ol
• 2229413-76-5
• EN300-1908010

• Inchi： 1S/C10H10BrClO/c11-8-2-1-7(5-9(8)12)6-10(13)3-4-10/h1-2,5,13H,3-4,6H2
• InChI Key： JJVLXINTCLMXDQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)CC1(CC1)O

Computed Properties

• Exact Mass: 259.96036g/mol
• Monoisotopic Mass: 259.96036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(4-bromo-3-chlorophenyl)methylcyclopropan-1-ol

1-(4-Bromo-3-Chlorophenyl)methylcyclopropan-1-ol: A Comprehensive Overview

1-(4-Bromo-3-Chlorophenyl)methylcyclopropan-1-ol, also known by its CAS number 2229413-76-5, is a highly specialized organic compound with significant applications in the fields of pharmaceuticals and advanced materials science. This compound is characterized by its unique chemical structure, which combines a cyclopropane ring with a substituted phenyl group, making it a valuable building block in modern organic synthesis.

The molecular structure of 1-(4-Bromo-3-Chlorophenyl)methylcyclopropan-1-ol consists of a cyclopropane ring attached to a methyl group, which is further connected to a phenyl ring substituted with bromine and chlorine atoms at the 4 and 3 positions, respectively. This substitution pattern imparts the compound with distinct electronic and steric properties, rendering it highly versatile in various chemical reactions.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting complex biological systems. Researchers have demonstrated that the cyclopropane moiety can serve as an effective scaffold for designing molecules with enhanced bioavailability and selectivity. Furthermore, the presence of halogen substituents on the phenyl ring enhances the compound's reactivity, making it an ideal candidate for various cross-coupling reactions.

In terms of synthesis, 1-(4-Bromo-3-Chlorophenyl)methylcyclopropan-1-ol can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. One of the most efficient routes involves the use of palladium-catalyzed cross-coupling techniques, which allow for precise control over the substitution pattern on the phenyl ring. This method has been optimized in recent years to improve yield and reduce reaction time, making it more accessible for large-scale production.

The compound's applications extend beyond pharmaceuticals into materials science, where it has been utilized as a precursor for advanced polymers and nanomaterials. Its ability to undergo controlled polymerization under specific conditions has led to its incorporation into high-performance materials used in electronics and aerospace industries.

From an environmental standpoint, researchers have also investigated the biodegradation pathways of 1-(4-Bromo-3-Chlorophenyl)methylcyclopropan-1-ol. Studies indicate that under certain microbial conditions, the compound can be metabolized into less complex molecules, reducing its environmental footprint. This finding is particularly relevant for industries seeking sustainable chemical solutions.

In conclusion, 1-(4-Bromo-3-Chlorophenyl)methylcyclopropan-1-ol (CAS 2229413-76-5) stands as a testament to the ingenuity of modern organic chemistry. Its unique structure, versatile reactivity, and wide-ranging applications continue to make it an indispensable compound in both academic research and industrial settings. As ongoing research unlocks new potential uses for this compound, its role in shaping future innovations is expected to grow significantly.